Cas no 1448071-15-5 (1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea)

• Product Name: 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea
• CAS No: 1448071-15-5
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 5914963
• PubChem ID: 71804801
• Update Time: 2025-10-21

1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea
• AKOS024557206
• 1448071-15-5
• 1-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]-3-(2-METHOXYETHYL)UREA
• F6420-0450
• 1-(2-methoxyethyl)-3-(2-methoxy-2-thiophen-3-ylethyl)urea
• 1-(2-methoxy-2-(thiophen-3-yl)ethyl)-3-(2-methoxyethyl)urea
• VU0548834-1

• Inchi： 1S/C11H18N2O3S/c1-15-5-4-12-11(14)13-7-10(16-2)9-3-6-17-8-9/h3,6,8,10H,4-5,7H2,1-2H3,(H2,12,13,14)
• InChI Key： GIXGTGBADXYQOA-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NCC(OC)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 258.10381361g/mol
• Monoisotopic Mass: 258.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea

Introduction to 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea (CAS No. 1448071-15-5)

1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea, identified by its Chemical Abstracts Service (CAS) number 1448071-15-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiophen-3-yl moiety and multiple urea functional groups, has garnered attention due to its structural complexity and potential biological activity. The presence of both methoxy substituents enhances its solubility and metabolic stability, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea incorporates a thiophene ring, a key heterocyclic scaffold widely recognized for its role in medicinal chemistry. Thiophenes are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The integration of this moiety with urea functionalities introduces potential sites for hydrogen bonding and interaction with biological targets, which is crucial for designing molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their binding affinity to specific protein targets. Studies have demonstrated that molecules containing thiophene derivatives can exhibit significant activity against enzymes involved in inflammatory pathways, making them attractive for therapeutic applications. The urea groups in 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea further contribute to its interactability with biological systems, providing multiple docking points for target engagement.

In the context of drug design, the methoxy substituents play a critical role in modulating the compound's pharmacokinetic profile. These groups enhance lipophilicity while maintaining solubility, which is essential for achieving optimal bioavailability. Additionally, the methoxy groups can participate in favorable interactions with biological targets, improving binding affinity and selectivity. This balance between lipophilicity and solubility is a key consideration in the development of novel therapeutic agents.

Experimental studies have begun to explore the pharmacological potential of 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea. Preliminary assays have shown promising activity against certain enzymes and receptors, suggesting its utility in treating conditions such as inflammation and metabolic disorders. The compound's ability to interact with multiple targets makes it a versatile scaffold for further derivatization and optimization. Researchers are particularly interested in modifying the thiophen-3-yl ring to enhance its bioactivity while preserving the favorable pharmacokinetic properties.

The synthesis of 1-2-methoxy-2-(thiophen-3-yl)ethyl-3-(2-methoxyethyl)urea involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. The introduction of the thiophenyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These methods allow for precise functionalization of the molecular framework, enabling the creation of structurally diverse derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The growing demand for sustainable and efficient chemical processes has highlighted the importance of developing versatile building blocks like 1-2-methoxy-2-(thiophen-3-yilethyl)-3-(2-methoxyethyl)urea, which can be readily modified to meet specific industrial needs.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 1-2-methoxy--(thiophen--3--yilethylethyl)-3--(methoxymethylethane--carbamoyl)methane--carbamate (CAS No. 1448071--15--5) are expected to play an increasingly important role in drug discovery and development. Their structural complexity and functional diversity offer opportunities for innovation across multiple disciplines within chemical biology and medicinal chemistry. By leveraging advanced synthetic methodologies and computational tools, researchers can optimize these molecules for enhanced efficacy and safety profiles.

The future direction of research on this compound will likely involve exploring its interactions with novel biological targets and evaluating its potential in preclinical studies. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate these findings into tangible therapeutic benefits. As our understanding of disease mechanisms evolves, compounds like 1--(methoxymethyleneamino)--(methyleneamino)--(methyleneamino)methylene]dihydrobenzo[b]furan (CAS No.--1448071--15--5) will continue to serve as valuable tools in the quest for novel treatments.